Cas no 22632-77-5 (Pentanoic acid,2-propyl-, 2-(dimethylamino)ethyl ester)

• Product Name: Pentanoic acid,2-propyl-, 2-(dimethylamino)ethyl ester
• CAS No: 22632-77-5
• MF: C₁₂H₂₅NO₂
• MW: 215.332403898239
• CID: 260362
• PubChem ID: 211200
• Update Time: 2025-04-19

Pentanoic acid,2-propyl-, 2-(dimethylamino)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,2-propyl-, 2-(dimethylamino)ethyl ester
• 2-Propylvaleric acid 2-(dimethylamino)ethyl ester
• DTXSID90945294
• Pentanoic acid, 2-propyl-, 2-(dimethylamino)ethyl ester
• 2-(Dimethylamino)ethyl 2-propylvalerate
• Valeric acid, 2-propyl-, 2-(dimethylamino)ethyl ester
• 22632-77-5
• 2-(dimethylamino)ethyl 2-propylpentanoate

• Inchi： 1S/C12H25NO2/c1-5-7-11(8-6-2)12(14)15-10-9-13(3)4/h11H,5-10H2,1-4H3
• InChI Key： FGGPZPNERVOOTL-UHFFFAOYSA-N
• SMILES： O(CCN(C)C)C(C(CCC)CCC)=O

Computed Properties

• Exact Mass: 215.18865
• Monoisotopic Mass: 215.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54